Cas no 1804630-03-2 (2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1804630-03-2
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4835501
• Update Time: 2025-11-01

2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-4-3(6(10)11)1-5(7(15)16-4)17-8(12,13)14/h1,6H,2H2
• InChI Key： XMWJJHWFGCQJJJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804630-03-2)

2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804630-03-2) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a pyridine ring substituted with various functional groups, such as a chloromethyl, difluoromethyl, iodo, and trifluoromethoxy group. The combination of these substituents imparts distinct chemical properties and biological activities, making it an intriguing candidate for further investigation.

The chloromethyl group in the molecule is particularly noteworthy due to its reactivity and potential for forming covalent bonds with biological targets. This property can be leveraged in the design of prodrugs or as a reactive handle for conjugation with other molecules. The difluoromethyl group, on the other hand, is known for its ability to modulate the electronic properties of the molecule, influencing its lipophilicity and metabolic stability. These characteristics are crucial in optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The presence of an iodo substituent adds another layer of complexity to the molecule. Iodine atoms are often used in medicinal chemistry for their ability to enhance the lipophilicity of compounds and improve their penetration through biological membranes. Additionally, iodinated compounds are valuable in radiolabeling studies, where they can be used to track the distribution and metabolism of drugs in vivo. The trifluoromethoxy group further enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The unique combination of functional groups in this compound may contribute to its antiviral efficacy by disrupting viral replication processes or enhancing host immune responses.

In addition to its antiviral properties, 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is not yet fully understood but may involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The versatility of 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine extends beyond its direct biological activities. Its reactive chloromethyl group makes it an excellent starting material for synthetic transformations, enabling the synthesis of a wide range of derivatives with tailored properties. This synthetic flexibility is particularly valuable in drug discovery programs, where rapid optimization and lead identification are critical.

From a synthetic chemistry perspective, the preparation of 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine involves a series of well-defined steps that capitalize on modern synthetic methodologies. Key reactions include halogenation, fluorination, and functional group manipulation to achieve the desired molecular structure. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry ensures the purity and structural integrity of the final product.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804630-03-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.